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molecular formula C10H12ClFO2 B8436158 2-Chloro-6-fluoro-4-propoxy-benzylalcohol

2-Chloro-6-fluoro-4-propoxy-benzylalcohol

Cat. No. B8436158
M. Wt: 218.65 g/mol
InChI Key: DIAUIGBVWLEAIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07022707B2

Procedure details

This compound was prepared from 3-Chloro-5-fluoro-4-hydroxymethyl-phenol and propylbromide according to the procedure described in Example 179 to give the product as a yellowish oil (259 mg, 69%); MS (EI): 218.1 (M)+.
Name
3-Chloro-5-fluoro-4-hydroxymethyl-phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
propylbromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
product
Yield
69%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([OH:11])[CH:5]=[C:6]([F:10])[C:7]=1[CH2:8][OH:9].[CH2:12](Br)[CH2:13][CH3:14]>>[Cl:1][C:2]1[CH:3]=[C:4]([O:11][CH2:12][CH2:13][CH3:14])[CH:5]=[C:6]([F:10])[C:7]=1[CH2:8][OH:9]

Inputs

Step One
Name
3-Chloro-5-fluoro-4-hydroxymethyl-phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC=1C=C(C=C(C1CO)F)O
Name
propylbromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CC)Br

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
product
Type
product
Smiles
ClC1=C(CO)C(=CC(=C1)OCCC)F
Measurements
Type Value Analysis
AMOUNT: MASS 259 mg
YIELD: PERCENTYIELD 69%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.